Cas no 40465-45-0 (4-isocyanatobenzonitrile)

• Product Name: 4-isocyanatobenzonitrile
• CAS No: 40465-45-0
• MF: C₈H₄N₂O
• MW: 144.1301612854
• MDL: MFCD00037038
• CID: 55228
• PubChem ID: 170380
• Update Time: 2025-07-30

4-isocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl isocyanate
• P-CYANOPHENYL ISOCYANATE
• 4-ISOCYANATOBENZONITRILE
• 4-isocyanato-benzonitril
• 4-Cyanophenyl
• Benzonitrile, 4-isocyanato-
• 40465-45-0
• BP-10102
• MFCD00037038
• DTXSID0068230
• Isocyanic acid, ester with p-cyanophenol
• SY013798
• W-106352
• P19992
• 4-Cyanophenylisocyanate
• EN300-28749
• 4-isocyanatobenzonitrile;4-Cyanophenyl Isocyanate
• SCHEMBL135741
• 4-Cyanophenyl isocyanate, 97%
• AKOS000202533
• GOU22OT3BX
• NS00030797
• UNII-GOU22OT3BX
• p-cyanophenylisocyanate
• FT-0618306
• 4-cyanophenylisocyanat
• Z271138688
• A825118
• EINECS 254-934-0
• 4-Isocyanatobenzonitrile #
• 1-cyano-4-isocyanato-benzene
• STR02688
• DTXCID6039766
• BBL104298
• STL558608
• 4-isocyanatobenzonitrile

• MDL： MFCD00037038
• Inchi： 1S/C8H4N2O/c9-5-7-1-3-8(4-2-7)10-6-11/h1-4H
• InChI Key： TVSXDZNUTPLDKY-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 144.03200
• Monoisotopic Mass: 144.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• Color/Form: solid
• Density: 1.2851 (rough estimate)
• Melting Point: 101-104 °C (lit.)
• Boiling Point: 262.72°C (rough estimate)
• Flash Point: 32℃
• Refractive Index: 1.4900 (estimate)
• Water Partition Coefficient: Insoluble (DEC)
• PSA: 53.22000
• LogP: 1.52558
• Solubility: Insoluble

4-isocyanatobenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles